Cas no 941098-22-2 (N-{4-[(3-methylpiperidin-1-yl)sulfonyl]phenyl}-2-phenylethene-1-sulfonamide)

• Product Name: N-{4-[(3-methylpiperidin-1-yl)sulfonyl]phenyl}-2-phenylethene-1-sulfonamide
• CAS No: 941098-22-2
• MF: C₂₀H₂₄N₂O₄S₂
• MW: 420.545562744141
• CID: 6503630
• PubChem ID: 17483527
• Update Time: 2025-06-12

N-{4-[(3-methylpiperidin-1-yl)sulfonyl]phenyl}-2-phenylethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• UPCMLD0ENAT5895835:001
• Z45648345
• EN300-26592287
• AKOS000948937
• 941098-22-2
• N-{4-[(3-methylpiperidin-1-yl)sulfonyl]phenyl}-2-phenylethene-1-sulfonamide

• Inchi： 1S/C20H24N2O4S2/c1-17-6-5-14-22(16-17)28(25,26)20-11-9-19(10-12-20)21-27(23,24)15-13-18-7-3-2-4-8-18/h2-4,7-13,15,17,21H,5-6,14,16H2,1H3/b15-13+
• InChI Key： RXJZFVCXTODUMM-FYWRMAATSA-N
• SMILES： S(C1C=CC(=CC=1)NS(/C=C/C1C=CC=CC=1)(=O)=O)(N1CCCC(C)C1)(=O)=O

Computed Properties

• Exact Mass: 420.11774960g/mol
• Monoisotopic Mass: 420.11774960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 100Ų

Additional information on N-{4-[(3-methylpiperidin-1-yl)sulfonyl]phenyl}-2-phenylethene-1-sulfonamide

Professional Introduction to N-{4-[(3-methylpiperidin-1-yl)sulfonyl]phenyl}-2-phenylethene-1-sulfonamide (CAS No. 941098-22-2)

N-{4-[(3-methylpiperidin-1-yl)sulfonyl]phenyl}-2-phenylethene-1-sulfonamide, with the CAS number 941098-22-2, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule has garnered attention due to its unique structural features and potential biological activities, making it a subject of extensive research and development.

The chemical structure of N-{4-[(3-methylpiperidin-1-yl)sulfonyl]phenyl}-2-phenylethene-1-sulfonamide consists of a phenyl ring substituted with a sulfonyl group at the 4-position, which is further linked to a 3-methylpiperidine moiety. This specific arrangement of functional groups contributes to the compound's reactivity and interaction with biological targets. The presence of both aromatic and heterocyclic components in its structure suggests potential applications in modulating various biological pathways.

In recent years, there has been growing interest in the development of molecules that can interact with biological targets in novel ways. The sulfonyl group in N-{4-[(3-methylpiperidin-1-yl)sulfonyl]phenyl}-2-phenylethene-1-sulfonamide is known to enhance binding affinity and selectivity, which are crucial factors in drug design. This feature has prompted researchers to explore its potential as an intermediate in the synthesis of novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have shown that molecules with similar structural motifs can interact with neurotransmitter receptors and ion channels, thereby modulating neuronal activity. The 3-methylpiperidine moiety, in particular, is known to have favorable pharmacokinetic properties, which could enhance the bioavailability and efficacy of drugs based on this scaffold.

Furthermore, the phenylethene sulfonamide moiety has been identified as a key pharmacophore in several lead compounds that have advanced into clinical trials. Its ability to engage with specific protein targets makes it an attractive candidate for further optimization. Researchers have been particularly interested in its potential as a kinase inhibitor, given the high prevalence of kinases in various disease pathways.

The synthesis of N-{4-[(3-methylpiperidin-1-yl)sulfonyl]phenyl}-2-phenylethene-1-sulfonamide involves a series of well-established organic reactions, including sulfonylation, condensation, and cyclization. These steps highlight the compound's synthetic accessibility, which is an important consideration in drug discovery pipelines. The ability to modify its structure systematically allows for the exploration of a wide range of analogs with tailored biological properties.

Recent advancements in computational chemistry have further accelerated the discovery process for this type of compound. Molecular modeling studies have been instrumental in predicting the binding modes and affinity of N-{4-[(3-methylpiperidin-1-yl)sulfonyl]phenyl}-2-phenylethene-1-sulfonamide towards various biological targets. These predictions have guided experimental efforts and provided valuable insights into optimizing its pharmacological profile.

The compound's potential as an anti-inflammatory agent has also been explored. Inflammatory processes are central to many diseases, including autoimmune disorders and chronic inflammatory conditions. By targeting key inflammatory pathways, molecules like N-{4-[(3-methylpiperidin-1-yl)sulfonyl]phenyl}-2-phenylethene-1-sulfonamide could offer novel therapeutic interventions.

In conclusion, N-{4-[(3-methylpiperidin-1-ylsulfonyl]phenyl}-2-phénylethène -1-sulfonamide (CAS No. 941098 -22 -2) represents a promising candidate for further investigation in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for developing new drugs targeting neurological disorders, kinases, and inflammatory conditions. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in future therapeutic strategies.